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Compound of Interest

Compound Name: N-Nitrosodibutylamine-d18

Cat. No.: B12398071 Get Quote

Purpose
This document provides a detailed standard operating procedure (SOP) for the safe and

accurate preparation of a stock solution of N-Nitrosodibutylamine-d18. This procedure is

intended for use by trained researchers, scientists, and drug development professionals in a

controlled laboratory setting.

Scope
This SOP applies to the preparation of N-Nitrosodibutylamine-d18 stock solutions from a neat

(liquid) or solid form. The procedures outlined cover material handling, safety precautions,

solution preparation, and storage.

Responsibilities
It is the responsibility of the user to read, understand, and adhere to this SOP. The user must

also comply with all applicable institutional and national safety regulations regarding the

handling of hazardous chemicals. Any deviations from this procedure must be documented and

approved by the laboratory supervisor.

Materials and Equipment
Chemicals
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N-Nitrosodibutylamine-d18 (CAS: 1219798-82-9)[1][2][3]

High-purity solvent (e.g., Methanol, Dimethyl Sulfoxide (DMSO), Dichloromethane). The

choice of solvent will depend on the specific analytical requirements.[1][2][4][5]

Equipment
Analytical balance (readable to at least 0.1 mg)

Calibrated volumetric flasks (Class A)

Calibrated pipettes (Class A) or calibrated positive displacement micropipettes

Fume hood or other certified containment device[6]

Personal Protective Equipment (PPE):

Safety glasses with side shields or goggles[1][7]

Chemical-resistant gloves (e.g., nitrile)[1][7]

Laboratory coat[1][7]

Vortex mixer

Sonicator (optional, for aiding dissolution)[2]

Amber glass vials for storage[8]

Safety Precautions
N-Nitrosodibutylamine-d18 is suspected of causing cancer and is harmful if swallowed.[1][9]

Handle this compound with extreme care in a designated area.

All handling of the neat material and concentrated solutions, including weighing and

dissolution, must be performed within a certified fume hood to avoid inhalation of vapors.[6]

Wear appropriate PPE at all times.[1][7]
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Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water

and seek medical advice.[7]

Do not eat, drink, or smoke in the laboratory area.[7][10]

Consult the Safety Data Sheet (SDS) for N-Nitrosodibutylamine-d18 before starting any

work.[1][7][8][9]

Dispose of all waste, including empty containers and contaminated materials, as hazardous

waste according to institutional and national regulations.[6][11]

Quantitative Data Summary
The following tables summarize key quantitative data for N-Nitrosodibutylamine-d18.

Table 1: Physicochemical Properties

Property Value Reference

Chemical Formula C₈D₁₈N₂O [1][2][3]

Molecular Weight 176.35 g/mol [2][4][12]

Appearance Pale yellow oily liquid [1][8][13]

CAS Number 1219798-82-9 [1][2][3]

Table 2: Storage Conditions

Form Storage Temperature Reference

Neat/Pure -20°C for long-term (3 years) [2]

2-8°C or 4°C for shorter-term

(2 years)
[2][3][4]

In Solvent
-80°C (6 months) or -20°C (1

month)
[2]
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Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 1 mg/mL stock solution of N-Nitrosodibutylamine-
d18. The concentration can be adjusted as needed by modifying the amount of solute and

solvent.

Preparation of the Work Area
Ensure the fume hood is clean and operational.

Gather all necessary materials and equipment.

Label the volumetric flask and storage vials with the compound name, concentration,

solvent, preparation date, and your initials.

Weighing the N-Nitrosodibutylamine-d18
Place a clean, dry weighing vessel (e.g., a small glass vial) on the analytical balance and

tare it.

Carefully transfer the desired amount of N-Nitrosodibutylamine-d18 into the weighing

vessel. For a 10 mL stock solution of 1 mg/mL, you will need 10 mg.

Record the exact weight of the compound.

Dissolution
Carefully transfer the weighed N-Nitrosodibutylamine-d18 to a 10 mL Class A volumetric

flask.

Add a small amount of the chosen solvent (e.g., Methanol) to the weighing vessel to rinse

any residual compound and transfer the rinse to the volumetric flask. Repeat this step two

more times.

Add solvent to the volumetric flask until it is approximately half-full.

Swirl the flask gently or use a vortex mixer at a low setting to dissolve the compound

completely. If necessary, sonicate the solution for a few minutes to aid dissolution.[2]
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Once the compound is fully dissolved, allow the solution to return to room temperature if

sonication was used.

Carefully add the solvent to the volumetric flask until the bottom of the meniscus is level with

the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Calculation of the Exact Concentration
The exact concentration of the stock solution should be calculated based on the actual weight

of the compound used.

Concentration (mg/mL) = (Weight of compound in mg) / (Volume of volumetric flask in mL)

Storage
Transfer the prepared stock solution to a pre-labeled amber glass vial.[8]

Store the vial at the appropriate temperature as indicated in Table 2. For solutions in

methanol, storage at -20°C is recommended.[2]

Diagrams
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Workflow for N-Nitrosodibutylamine-d18 Stock Solution Preparation

Preparation

Execution

Finalization & Storage

Gather Materials & Equipment

Prepare Fume Hood

Label Volumetric Flask & Vials

Weigh N-Nitrosodibutylamine-d18

Transfer to Volumetric Flask

Record exact weight

Add Solvent & Dissolve

Fill to Calibration Mark

Ensure complete dissolution

Homogenize Solution

Calculate Exact Concentration

Transfer to Amber Vial

Store at Appropriate Temperature

Click to download full resolution via product page

Caption: Workflow for the preparation of N-Nitrosodibutylamine-d18 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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